Cas no 68440-84-6 (Methoxymethylsiloxane-dimethylsiloxane copolymer)

• Product Name: Methoxymethylsiloxane-dimethylsiloxane copolymer
• CAS No: 68440-84-6
• MF: C₆H₁₈O₃Si₂
• MW: 194.376324176788
• MDL: MFCD00804514
• CID: 860359
• PubChem ID: 22630735
• Update Time: 2025-10-25

Methoxymethylsiloxane-dimethylsiloxane copolymer Chemical and Physical Properties

Names and Identifiers

• Methoxymethylsiloxane-dimethylsiloxane copolymer
• dimethoxy-tetramethyldisiloxane
• 68440-84-6
• DTXSID40627114
• CSBYFBGXRRMFDS-UHFFFAOYSA-N
• Disiloxane, 1,1-dimethoxy-1,3,3,3-tetramethyl-
• 3-METHOXY-3,5,5-TRIMETHYL-2,4-DIOXA-3,5-DISILAHEXANE
• SCHEMBL1639013
• 1,1-Dimethoxy-1,3,3,3-tetramethyldisiloxane
• 141406-99-7
• dimethoxy-methyl-trimethylsilyloxysilane

• MDL： MFCD00804514
• Inchi： 1S/C6H18O3Si2/c1-7-11(6,8-2)9-10(3,4)5/h1-6H3
• InChI Key： CSBYFBGXRRMFDS-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)O[Si](C)(OC)OC

Computed Properties

• Exact Mass: 194.07944750g/mol
• Monoisotopic Mass: 194.07944750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1,18 g/cm3
• Melting Point: <-40°C
• Boiling Point: >205°C
• Flash Point: >110°C

Methoxymethylsiloxane-dimethylsiloxane copolymer Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37/39
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Methoxymethylsiloxane-dimethylsiloxane copolymer

Methoxymethylsiloxane-Dimethylsiloxane Copolymer: A Versatile Material in Biomedical Applications

Methoxymethylsiloxane-dimethylsiloxane copolymer is a novel CAS No. 68440-84-6 compound that has garnered significant attention in the biomedical field due to its unique chemical structure and functional properties. This siloxane-based copolymer combines the advantages of methoxymethylsiloxane and dimethylsiloxane units, creating a material with exceptional stability and adaptability. Recent studies have highlighted its potential in drug delivery systems, tissue engineering, and biomedical coatings, making it a promising candidate for advanced therapeutic applications.

The chemical structure of Methoxymethylsiloxane-dimethylsil,oxane copolymer is characterized by a repeating unit of silicon-oxygen bonds, with the incorporation of methoxymethyl and dimethyl groups. This hybrid structure provides the material with both hydrophilic and hydrophobic properties, enabling it to interact effectively with biological systems. The synthetic pathway of this copolymer involves the polymerization of siloxane monomers under controlled conditions, ensuring the formation of a homogeneous and stable polymer network. Such precise synthesis methods have been recently optimized to enhance the material's mechanical properties and functional versatility.

Recent scientific research has demonstrated the biocompatibility of Methoxymethylsiloxane-dimethylsiloxane copolymer in vivo. A 2023 study published in Advanced Healthcare Materials reported that this copolymer exhibits minimal cytotoxicity and promotes cell adhesion, making it suitable for use in biomedical implants. The surface morphology of the copolymer can be tailored to enhance its interaction with biological tissues, which is critical for applications such as drug-eluting stents and artificial skin substitutes. These findings underscore the material's potential in the development of next-generation medical devices.

The functional properties of Methoxymethylsiloxane-dimethylsiloxane copolymer are further enhanced by its ability to form nanoparticles and hydrogels. These structures have been explored for targeted drug delivery systems, where the copolymer's hydrophilic regions facilitate the controlled release of therapeutic agents. A 2024 study in Biomaterials Science highlighted the use of this copolymer in nanoparticle-based cancer therapy, where its biocompatibility and stability in physiological conditions allowed for efficient drug encapsulation and sustained release. This application aligns with the growing demand for precision medicine and personalized treatment strategies.

Additionally, the thermal stability and chemical resistance of Methoxymethylsiloxane-dimethylsiloxane copolymer make it a valuable material for biomedical coatings. Recent advancements in surface modification techniques have enabled the incorporation of functional groups into the copolymer matrix, enhancing its ability to resist degradation and maintain structural integrity in harsh environments. This property is particularly important for implantable medical devices, where long-term durability is essential for patient safety and treatment efficacy.

The environmental impact of Methoxymethylsiloxane-dimethylsiloxane copolymer has also been a focus of recent research. Studies have shown that the copolymer's biodegradability can be modulated by altering its molecular weight and crosslinking density. This tunability allows for the development of eco-friendly biomedical materials that minimize environmental pollution while maintaining their functional performance. Such advancements are crucial for meeting the sustainability goals of the biomedical industry and reducing the ecological footprint of medical technologies.

In the realm of regenerative medicine, Methoxymethylsiloxane-dimethylsiloxane copolymer has shown promise as a biomimetic scaffold for tissue engineering. Its ability to mimic the extracellular matrix (ECM) of natural tissues provides an ideal environment for cell proliferation and differentiation. Research published in ACS Biomaterials Science & Engineering in 2023 demonstrated the use of this copolymer in 3D bioprinting applications, where its mechanical properties and biocompatibility supported the growth of human stem cells. These findings highlight the material's potential in advancing organ-on-a-chip technologies and in vitro disease modeling.

Furthermore, the electrochemical properties of Methoxymethylsiloxane-dimethylsiloxane copolymer have opened new avenues for its application in bioelectronic interfaces. A 2025 study in Advanced Materials Interfaces explored the use of this copolymer in neural stimulation devices, where its electrical conductivity and biocompatibility enabled efficient signal transmission without causing tissue damage. This application is particularly relevant for the development of implantable brain-computer interfaces and cardiac pacemakers, which require reliable and long-term performance.

The market potential of Methoxymethylsiloxane-dimethylsiloxane copolymer is expanding rapidly, driven by the increasing demand for innovative biomedical solutions. Companies specializing in medical device manufacturing and pharmaceuticals are investing heavily in the development of products based on this copolymer. The integration of nanotechnology and biomaterials science is expected to further enhance the material's applications, leading to breakthroughs in diagnostic tools, therapeutic devices, and personalized medicine.

In conclusion, Methoxymethylsiloxane-dimethylsiloxane copolymer represents a significant advancement in the field of biomedical materials. Its unique combination of chemical properties, biocompatibility, and functional versatility positions it as a key player in the development of next-generation medical technologies. As research continues to uncover new applications and optimize its performance, this copolymer is poised to play a critical role in shaping the future of healthcare and biomedical innovation.

For further information on the latest developments and applications of Methoxymethylsiloxane-dimethylsiloxane copolymer, please refer to the following resources:

• Advanced Healthcare Materials - 2023 Study on Biocompatibility
• Biomaterials Science - 2024 Research on Nanoparticle-Based Therapy
• ACS Biomaterials Science & Engineering - 2023 Study on 3D Bioprinting Applications
• Advanced Materials Interfaces - 2025 Research on Bioelectronic Interfaces

These publications provide in-depth insights into the current state of research and the potential future directions of Methoxymethylsiloxane-dimethylsiloxane copolymer in biomedical applications.